Cas no 2090723-67-2 (1,8-Naphthyridine, 3-bromo-5-chloro-2-methyl-6-nitro-)

1,8-Naphthyridine, 3-bromo-5-chloro-2-methyl-6-nitro- Chemical and Physical Properties
Names and Identifiers
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- 1,8-Naphthyridine, 3-bromo-5-chloro-2-methyl-6-nitro-
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- Inchi: 1S/C9H5BrClN3O2/c1-4-6(10)2-5-8(11)7(14(15)16)3-12-9(5)13-4/h2-3H,1H3
- InChI Key: HGEBTOSEDRUTAN-UHFFFAOYSA-N
- SMILES: N1C2C(=C(Cl)C([N+]([O-])=O)=CN=2)C=C(Br)C=1C
1,8-Naphthyridine, 3-bromo-5-chloro-2-methyl-6-nitro- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01050226-1g |
3-Bromo-5-chloro-2-methyl-6-nitro-1,8-naphthyridine |
2090723-67-2 | 95% | 1g |
¥3717.0 | 2023-03-19 | |
Enamine | EN300-361689-5.0g |
3-bromo-5-chloro-2-methyl-6-nitro-1,8-naphthyridine |
2090723-67-2 | 5.0g |
$2152.0 | 2023-03-07 | ||
Enamine | EN300-361689-10.0g |
3-bromo-5-chloro-2-methyl-6-nitro-1,8-naphthyridine |
2090723-67-2 | 10.0g |
$3191.0 | 2023-03-07 | ||
Enamine | EN300-361689-0.05g |
3-bromo-5-chloro-2-methyl-6-nitro-1,8-naphthyridine |
2090723-67-2 | 0.05g |
$624.0 | 2023-03-07 | ||
Enamine | EN300-361689-0.25g |
3-bromo-5-chloro-2-methyl-6-nitro-1,8-naphthyridine |
2090723-67-2 | 0.25g |
$683.0 | 2023-03-07 | ||
Enamine | EN300-361689-0.5g |
3-bromo-5-chloro-2-methyl-6-nitro-1,8-naphthyridine |
2090723-67-2 | 0.5g |
$713.0 | 2023-03-07 | ||
Enamine | EN300-361689-1.0g |
3-bromo-5-chloro-2-methyl-6-nitro-1,8-naphthyridine |
2090723-67-2 | 1g |
$0.0 | 2023-06-07 | ||
Enamine | EN300-361689-2.5g |
3-bromo-5-chloro-2-methyl-6-nitro-1,8-naphthyridine |
2090723-67-2 | 2.5g |
$1454.0 | 2023-03-07 | ||
Enamine | EN300-361689-0.1g |
3-bromo-5-chloro-2-methyl-6-nitro-1,8-naphthyridine |
2090723-67-2 | 0.1g |
$653.0 | 2023-03-07 |
1,8-Naphthyridine, 3-bromo-5-chloro-2-methyl-6-nitro- Related Literature
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Sohyun Park,Hungu Kang,Hyo Jae Yoon J. Mater. Chem. A, 2019,7, 14419-14446
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Ankita Punetha,Keith D. Green,Atefeh Garzan,Nishad Thamban Chandrika,Melisa J. Willby,Allan H. Pang,Caixia Hou,Selina Y. L. Holbrook,Kyle Krieger,James E. Posey,Tanya Parish,Oleg V. Tsodikov,Sylvie Garneau-Tsodikova RSC Med. Chem., 2021,12, 1894-1909
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D. Raju,Urmil J. Mehta,C. V. Ramana,B. L. V. Prasad New J. Chem., 2013,37, 3716-3720
Additional information on 1,8-Naphthyridine, 3-bromo-5-chloro-2-methyl-6-nitro-
Comprehensive Overview of 1,8-Naphthyridine, 3-bromo-5-chloro-2-methyl-6-nitro- (CAS No. 2090723-67-2)
The compound 1,8-Naphthyridine, 3-bromo-5-chloro-2-methyl-6-nitro- (CAS No. 2090723-67-2) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of bromo, chloro, methyl, and nitro substituents on the 1,8-naphthyridine core, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of antimicrobial and anticancer agents, aligning with the growing demand for novel therapeutic solutions.
In recent years, the scientific community has shown heightened interest in 3-bromo-5-chloro-2-methyl-6-nitro-1,8-naphthyridine due to its versatile reactivity. The compound's ability to undergo selective substitutions and coupling reactions makes it a cornerstone in medicinal chemistry. For instance, its nitro group can be reduced to an amine, enabling further derivatization—a topic frequently searched in academic databases and AI-driven research tools. This adaptability positions it as a critical building block for high-value fine chemicals, a trending topic in sustainable chemistry and green synthesis.
From an industrial perspective, the demand for CAS 2090723-67-2 is driven by its role in optimizing synthetic routes for complex molecules. Its structural motifs are often linked to improved pharmacokinetic properties, a key focus area in modern drug design. Searches for "1,8-naphthyridine derivatives" and "nitro-heterocycle applications" have surged, reflecting its relevance in addressing challenges like drug resistance and targeted therapy. Moreover, its compatibility with cross-coupling reactions aligns with the industry's shift toward catalytic efficiency and atom economy.
The compound's physicochemical properties, such as solubility and stability, are also under scrutiny. Researchers frequently query "how to purify 3-bromo-5-chloro-2-methyl-6-nitro-1,8-naphthyridine" or "analytical methods for CAS 2090723-67-2," highlighting the need for standardized protocols. Advanced techniques like HPLC and NMR are commonly employed to ensure purity, a critical factor in regulatory submissions for preclinical studies. This emphasis on quality control resonates with the broader push for reproducibility in scientific research.
Beyond pharmaceuticals, 1,8-Naphthyridine, 3-bromo-5-chloro-2-methyl-6-nitro- finds niche applications in material science. Its electron-deficient core makes it a candidate for organic semiconductors, a hot topic in renewable energy and electronics. Searches for "heterocyclic compounds in OLEDs" or "naphthyridine-based materials" underscore this interdisciplinary appeal. As industries explore sustainable alternatives to conventional materials, such compounds are poised to play a pivotal role.
In summary, CAS 2090723-67-2 represents a multifaceted tool for innovation across multiple domains. Its synthesis, reactivity, and applications continue to inspire research, addressing both fundamental questions and real-world challenges. As interest in functionalized naphthyridines grows, this compound remains at the forefront of scientific and industrial advancements.
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